Cas no 1251704-26-3 (2-{5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-{5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}-N-(thiophen-2-yl)methylacetamide
• CAS No: 1251704-26-3
• MF: C₂₀H₁₆N₄O₂S₂
• MW: 408.496641159058
• CID: 6377455
• PubChem ID: 49665230
• Update Time: 2025-10-29

2-{5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}-N-(thiophen-2-yl)methylacetamide
• 2-[5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl-N-(thiophen-2-ylmethyl)acetamide
• 2-((5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-(thiophen-2-ylmethyl)acetamide
• F3406-7589
• 1251704-26-3
• AKOS024485315
• VU0624524-1
• 2-{[5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}-N-[(thiophen-2-yl)methyl]acetamide

• Inchi： 1S/C20H16N4O2S2/c25-17(21-12-16-7-4-10-27-16)13-28-18-9-8-15(11-22-18)20-23-19(24-26-20)14-5-2-1-3-6-14/h1-11H,12-13H2,(H,21,25)
• InChI Key： LPFNDBRFGVSXOL-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)CSC1=NC=C(C2ON=C(C3=CC=CC=C3)N=2)C=C1

Computed Properties

• Exact Mass: 408.07146811g/mol
• Monoisotopic Mass: 408.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 134Ų

Additional information on 2-{5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}-N-(thiophen-2-yl)methylacetamide

Introduction to 2-{5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}-N-(thiophen-2-yl)methylacetamide (CAS No. 1251704-26-3)

Compound CAS No. 1251704-26-3 is a meticulously designed molecule with a complex structure that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 2-{5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}-N-(thiophen-2-yl)methylacetamide, encapsulates a sophisticated blend of heterocyclic moieties and functional groups, making it a promising candidate for various biochemical applications.

The core structure of this compound features a pyridine ring connected to an oxadiazole ring through a sulfanyl group. This arrangement not only enhances the molecule's solubility and bioavailability but also introduces multiple sites for interaction with biological targets. The presence of a phenyl group in the oxadiazole moiety further modulates the electronic properties of the molecule, potentially influencing its binding affinity and selectivity.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds for therapeutic purposes. The oxadiazole scaffold, in particular, has emerged as a versatile building block in medicinal chemistry due to its ability to engage with various biological pathways. Studies have demonstrated that oxadiazole derivatives exhibit potent activity against a range of targets, including enzymes and receptors involved in inflammatory responses and cancer progression.

The incorporation of a thiophenyl group in the acetamide moiety of 2-{5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}-N-(thiophen-2-yl)methylacetamide adds another layer of complexity to its chemical profile. Thiophenes are known for their stability and ability to form strong hydrogen bonds, which can be exploited to enhance the molecule's interactions with biological macromolecules. This feature makes it particularly interesting for designing molecules with improved pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes implicated in disease mechanisms. For instance, preliminary studies suggest that derivatives of this compound may interfere with the activity of Janus kinases (JAKs), which are overexpressed in various inflammatory and autoimmune disorders. By targeting these enzymes, the compound could offer a novel therapeutic approach to managing conditions such as rheumatoid arthritis and psoriasis.

The sulfanyl group connecting the pyridine and oxadiazole rings serves as a crucial linker that influences the overall conformation and reactivity of the molecule. This group not only provides a site for further functionalization but also enhances the compound's ability to cross-react with biological targets. Such flexibility is highly valuable in drug design, as it allows for fine-tuning the properties of the molecule to achieve optimal efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules like 2-{5-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}-N-(thiophen-2-yl)methylacetamide with high accuracy. These simulations have provided valuable insights into how different functional groups contribute to the molecule's overall activity. For example, molecular dynamics studies have revealed that the phenyl ring and thiophene moiety play critical roles in stabilizing interactions with protein targets, thereby enhancing binding affinity.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework efficiently. These synthetic strategies not only highlight the ingenuity behind developing such complex molecules but also pave the way for future modifications and derivatization.

In conclusion, CAS No. 1251704-26-3 and its corresponding product name 2-{5-(3-phenyl-1,2,4-oxadiazol-5-y1)pyridin--2-ylsulfanyl}-N-(thiophen--2-y1)methylacetamide represent a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. The combination of heterocyclic scaffolds and functional groups offers unique opportunities for designing molecules with tailored biological activities. As research continues to uncover new applications for this class of compounds, their potential as therapeutic agents will undoubtedly expand.